Cas no 24093-23-0 (Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]-)

• Product Name: Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]-
• CAS No: 24093-23-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 287817
• PubChem ID: 331667
• Update Time: 2025-04-19

Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]-
• 4-(2,4-diaminophenyl)iminocyclohexa-2,5-dien-1-one
• DTXSID30318089
• SCHEMBL11787682
• Aminoindoaniline
• NSC-326053
• 24093-23-0
• NSC326053

• Inchi： 1S/C12H11N3O/c13-8-1-6-12(11(14)7-8)15-9-2-4-10(16)5-3-9/h1-7H,13-14H2
• InChI Key： SANBPFJXCIIXJS-UHFFFAOYSA-N
• SMILES： O=C1C=C/C(/C=C1)=N/C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 213.09033
• Monoisotopic Mass: 213.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 438.2°Cat760mmHg
• Flash Point: 218.8°C
• Refractive Index: 1.657
• PSA: 81.47
• LogP: 2.69690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quinonimines P-quinonimines